Cas no 1260382-45-3 (7-Chloro-4-hydroxymethyl-1H-indazole)

• Product Name: 7-Chloro-4-hydroxymethyl-1H-indazole
• CAS No: 1260382-45-3
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 1218854
• PubChem ID: 71304031
• Update Time: 2025-11-06

7-Chloro-4-hydroxymethyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• (7-chloro-1h-indazol-4-yl)methanol
• DB-359802
• 7-Chloro-4-hydroxymethyl-1H-indazole
• 1260382-45-3
• AKOS025149189

• Inchi： 1S/C8H7ClN2O/c9-7-2-1-5(4-12)6-3-10-11-8(6)7/h1-3,12H,4H2,(H,10,11)
• InChI Key： XDTXHPPWWRPFIH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CO)C2C=NNC=21

Computed Properties

• Exact Mass: 182.0246905g/mol
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 7-Chloro-4-hydroxymethyl-1H-indazole

7-Chloro-4-hydroxymethyl-1H-indazole: An Overview of a Promising Compound (CAS No. 1260382-45-3)

7-Chloro-4-hydroxymethyl-1H-indazole (CAS No. 1260382-45-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, has shown potential in various biological applications, particularly in the development of novel therapeutic agents. The combination of a chloro substituent at the 7-position and a hydroxymethyl group at the 4-position on the indazole ring provides a unique set of properties that make it an intriguing candidate for further investigation.

The chemical structure of 7-Chloro-4-hydroxymethyl-1H-indazole is defined by its indazole core, which is a heterocyclic aromatic compound consisting of a benzene ring fused to a pyrazole ring. The presence of the chloro substituent and the hydroxymethyl group imparts specific physicochemical properties that can influence its biological activity and pharmacokinetic behavior. These features have been explored in recent studies to understand their impact on the compound's potential therapeutic applications.

Recent research has highlighted the potential of 7-Chloro-4-hydroxymethyl-1H-indazole in various biological contexts. For instance, studies have shown that this compound exhibits significant antioxidant and anti-inflammatory properties, which are crucial for the treatment of diseases characterized by oxidative stress and inflammation. These findings are particularly relevant in the context of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

In addition to its antioxidant and anti-inflammatory effects, 7-Chloro-4-hydroxymethyl-1H-indazole has also demonstrated promising antitumor activity. Preclinical studies have reported that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this antitumor activity is thought to involve the modulation of key signaling pathways involved in cell growth and survival, such as the PI3K/Akt and MAPK pathways.

The pharmacokinetic profile of 7-Chloro-4-hydroxymethyl-1H-indazole has also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its good oral bioavailability and low toxicity profile make it an attractive candidate for further development as a drug candidate.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 7-Chloro-4-hydroxymethyl-1H-indazole in human subjects. These trials are designed to assess its effects on various disease conditions, including neurodegenerative disorders and cancer. Preliminary results from these trials have been encouraging, with no significant adverse effects reported thus far.

In conclusion, 7-Chloro-4-hydroxymethyl-1H-indazole (CAS No. 1260382-45-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.